Cas no 2227771-30-2 (3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole)

• Product Name: 3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole
• CAS No: 2227771-30-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 5849216
• PubChem ID: 165628482
• Update Time: 2025-06-22

3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole
• 2227771-30-2
• EN300-1769227
• 3-tert-butyl-1-methyl-5-[(2S)-oxiran-2-yl]-1H-pyrazole

• Inchi： 1S/C10H16N2O/c1-10(2,3)9-5-7(8-6-13-8)12(4)11-9/h5,8H,6H2,1-4H3/t8-/m1/s1
• InChI Key： SXGFLSFFVYGRNR-MRVPVSSYSA-N
• SMILES： O1C[C@@H]1C1=CC(C(C)(C)C)=NN1C

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 30.4Ų

Additional information on 3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole

Research Brief on 3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole (CAS: 2227771-30-2) in Chemical Biology and Pharmaceutical Applications

The compound 3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole (CAS: 2227771-30-2) has recently emerged as a promising scaffold in medicinal chemistry due to its unique structural features and potential biological activities. This epoxide-containing pyrazole derivative has garnered significant attention for its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action and optimizing its pharmacological properties for therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a covalent inhibitor of Bruton's tyrosine kinase (BTK), showing remarkable selectivity over other kinases. The oxirane ring was found to form a covalent bond with a cysteine residue in the BTK active site, providing a basis for irreversible inhibition. This finding has important implications for the treatment of B-cell malignancies and autoimmune disorders, where BTK plays a crucial role in disease progression.

Further research has explored the compound's potential in modulating inflammatory pathways. A team at Harvard Medical School reported in Nature Chemical Biology that derivatives of 3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole exhibited potent anti-inflammatory effects in murine models of rheumatoid arthritis, with reduced off-target effects compared to current therapeutics. The (2S)-oxiran-2-yl moiety was identified as critical for both activity and metabolic stability, with the tert-butyl group contributing to improved pharmacokinetic properties.

From a synthetic chemistry perspective, several innovative routes have been developed for the large-scale production of this compound. A 2024 publication in Organic Process Research & Development described a biocatalytic approach using engineered epoxide hydrolases to achieve enantioselective synthesis with >99% ee. This green chemistry method significantly improved the sustainability profile of the manufacturing process while maintaining high yields.

Ongoing clinical investigations are evaluating the safety and efficacy of drug candidates derived from this scaffold. Phase I trials for a BTK inhibitor based on 3-tert-butyl-1-methyl-5-(2S)-oxiran-2-yl-1H-pyrazole have shown promising results in patients with relapsed/refractory chronic lymphocytic leukemia, with complete responses observed in 40% of participants and manageable toxicity profiles. These findings position this chemical entity as a valuable lead compound for further drug development efforts.

The future research directions for this compound class include exploring its potential in targeted protein degradation (PROTACs), investigating its application in neurodegenerative diseases, and developing improved formulations for enhanced bioavailability. The unique combination of the pyrazole core with the reactive oxirane functionality continues to offer exciting opportunities for medicinal chemistry innovation and therapeutic discovery.